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Compound of Interest

Compound Name: 2-Bromo-4-isopropylphenol

Cat. No.: B1283366

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for research, scientific, and
drug development applications. The information provided is based on available safety data
sheets and extrapolated data from structurally similar compounds. All laboratory work should
be conducted by trained professionals in a controlled environment with appropriate personal
protective equipment.

Executive Summary

2-Bromo-4-isopropylphenol is a substituted phenol with applications in chemical synthesis.
While specific quantitative toxicological data for this compound is limited in publicly available
literature, GHS classifications indicate it is harmful if swallowed, causes skin and serious eye
irritation, and may cause respiratory irritation. This guide provides a comprehensive overview of
its known and inferred safety profile, handling procedures, and emergency protocols, drawing
upon data from the parent compound, 4-isopropylphenol, and other related brominated
phenols. Standard experimental protocols for assessing key hazards are also detailed.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 2-Bromo-4-isopropylphenol is
presented below.
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Property Value

CAS Number 19432-27-0

Molecular Formula CoH11BrO

Molecular Weight 215.09 g/mol

Appearance Liquid

Storage Temperature 2-8°C, sealed in dry, dark place

Toxicological Data (Read-Across Approach)

Direct, quantitative toxicological data for 2-Bromo-4-isopropylphenol is not readily available.
Therefore, a read-across approach using data from structurally similar compounds is necessary
to estimate its toxicological profile. The following tables summarize available data for parent
and related compounds.

| Toxici

Compound CAS Number Test Species LD50 (Oral)
4-1sopropylphenol 99-89-8 Mouse 870 mg/kg[1]
250 mg/kg
4-1sopropylphenol 99-89-8 Mouse ] ]
(intraperitoneal)[2][3]
2-Bromophenol 95-56-7 Mouse 652 mg/kg[4]
4-Bromophenol 106-41-2 Mouse 523 mg/kg[5][6]

Based on this data, 2-Bromo-4-isopropylphenol is anticipated to be harmful if swallowed.

Irritation Data
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Hazard Classification

Notes

Skin Irritation Causes skin irritation

Phenols are known to be
corrosive to the skin due to

their protein-denaturing effects.

[71(8]

Eye Irritation Causes serious eye damage

Concentrated phenolic
compounds can cause severe

corneal damage.[7]

Respiratory Irritation May cause respiratory irritation

Phenol vapors are known to
cause respiratory tract
irritation.[7]

Hazard Identification and GHS Classification

The Globally Harmonized System (GHS) classification for 2-Bromo-4-isopropylphenol

indicates the following hazards:

Acute Toxicity, Oral (Category 4)

Skin Corrosion/Irritation (Category 2)

Signal Word: Danger

First Aid Measures

Serious Eye Damage/Eye Irritation (Category 1)

Immediate action is critical in the event of exposure.

Specific target organ toxicity — Single exposure (Respiratory tract irritation) (Category 3)
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Exposure Route

First Aid Protocol

Inhalation

Move the individual to fresh air. If breathing is
difficult, administer oxygen. If breathing has
stopped, provide artificial respiration. Seek

immediate medical attention.

Skin Contact

Immediately remove all contaminated clothing.
Wash the affected area with soap and plenty of
water for at least 15 minutes. Seek immediate

medical attention.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, making sure to lift the upper
and lower eyelids. Remove contact lenses if
present and easy to do. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.

Handling and Storage
Safe Handling

o Work in a well-ventilated area, preferably under a chemical fume hood.

safety goggles, and a lab coat.

Storage

Avoid contact with skin, eyes, and clothing.

Avoid inhalation of vapor or mist.

Wash hands thoroughly after handling.

Use appropriate personal protective equipment (PPE), including chemical-resistant gloves,
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o Store in a tightly closed container in a cool, dry, and well-ventilated area.

o Keep away from incompatible materials such as strong oxidizing agents, acid chlorides, and
acid anhydrides.

o Store at the recommended temperature of 2-8°C.

Experimental Protocols

The following are generalized protocols for assessing the key toxicological endpoints for a
compound like 2-Bromo-4-isopropylphenol, based on OECD guidelines.

Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)

This test determines the potential of a substance to cause skin irritation or corrosion.[9][10][11]
[12][13]

¢ Animal Model: The albino rabbit is the recommended species.

e Procedure:

[¢]

Approximately 24 hours before the test, a small area of the animal's dorsal skin is clipped
free of fur.

o Asingle dose of 0.5 g of the test substance is applied to a small area of the skin
(approximately 6 cm2).

o The treated area is covered with a gauze patch and a semi-occlusive dressing for a 4-hour
exposure period.

o After 4 hours, the patch is removed, and the residual test substance is washed off.

o Observation: The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48,
and 72 hours after patch removal. Observations are continued for up to 14 days to assess
the reversibility of any effects.

e Scoring: The severity of erythema and edema is scored on a scale of 0 to 4.
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Observation & Scoring

Preparation Exposure
Animal Preparation Apply0.5gof | ( Coverwit h patch Remove patch
(Clipping fur) 2-Bromo-4-isopropylphenol (4 hours) and wash skin

Click to download full resolution via product page

Workflow for OECD 404 Acute Dermal Irritation Test.

Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)

This test evaluates the potential of a substance to cause eye irritation or corrosion.[14][15][16]
[17][18]

e Animal Model: The albino rabbit is the recommended species.
e Procedure:

o Asingle dose of the test substance (typically 0.1 mL for liquids) is applied into the
conjunctival sac of one eye of the animal.

o The other eye remains untreated and serves as a control.
o The eyelids are held together for about one second after instillation.

o Observation: The eyes are examined for effects on the cornea, iris, and conjunctiva at 1, 24,
48, and 72 hours after application. The observation period may be extended up to 21 days to
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assess reversibility.

e Scoring: Lesions are scored based on a standardized system for corneal opacity, iritis, and
conjunctival redness and chemosis (swelling).

Exposure

Preparation Untreated eye
serves as control
Select Albino Rabbit |
J )4

Instill 0.1 mL into
conjunctival sac of one eye

Observation & Scoring

Examine at 1h
-
Examine at 24h
—
[Examine at 48h ]
- X
[Examme at 72ID

Examine up to 21d
(Reversibility)

Click to download full resolution via product page
Workflow for OECD 405 Acute Eye Irritation Test.

Mechanism of Toxicity

The toxicity of phenols and their derivatives, including 2-Bromo-4-isopropylphenol, is
generally attributed to their ability to act as protoplasmic poisons.[19][20] Key mechanisms
include:

e Protein Denaturation: Phenols can denature and precipitate proteins, disrupting cellular
structure and function.[7]

o Cell Membrane Damage: Their lipophilic nature allows them to penetrate cell membranes,
leading to increased permeability and cell lysis.
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» Oxidative Stress: The metabolism of phenols can lead to the formation of phenoxyl radicals.
These reactive species can deplete cellular antioxidants and cause damage to lipids,
proteins, and DNA.[21] Some substituted phenols can also uncouple oxidative
phosphorylation, disrupting cellular energy production.[20]

Exposure & Initial Interaction
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General mechanism of phenolic compound toxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide to the Safety of 2-Bromo-4-
isopropylphenol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1283366#2-bromo-4-isopropylphenol-safety-data-
sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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